Cas no 213130-77-9 (2',3',4',5,7-Pentahydroxyisoflavanone; (ξ)-form, 2',4'-Di-Me ether)

• Product Name: 2',3',4',5,7-Pentahydroxyisoflavanone; (ξ)-form, 2',4'-Di-Me ether
• CAS No: 213130-77-9
• MF: C₁₇H₁₆O₇
• MW: 332.304745674133
• CID: 6717607
• Update Time: 2024-03-03

2',3',4',5,7-Pentahydroxyisoflavanone; (ξ)-form, 2',4'-Di-Me ether Chemical and Physical Properties

Names and Identifiers

• 5,7,3'-Trihydroxy-2',4'-dimethoxyisoflavanone
• Secundiflorol H
• 2',3',4',5,7-Pentahydroxyisoflavanone; (ξ)-form, 2',4'-Di-Me ether

• Inchi： 1S/C17H16O7/c1-22-12-4-3-9(17(23-2)16(12)21)10-7-24-13-6-8(18)5-11(19)14(13)15(10)20/h3-6,10,18-19,21H,7H2,1-2H3
• InChI Key： WGOWHNMEQADXHD-UHFFFAOYSA-N
• SMILES： COC1C(O)=C(OC)C(C2C(=O)C3C(=CC(=CC=3O)O)OC2)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• XLogP3: 0.679

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 3'-hydroxy,4'-methoxyisoflavonoids